Fmoc-L-Arg(Pyrrolidine)(Pbf)-OH

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-[[[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]-pyrrolidin-1-ylmethylidene]amino]pentanoic acid
• InChI: InChI=1S/C38H46N4O7S/c1-23-24(2)34(25(3)30-21-38(4,5)49-33(23)30)50(46,47)41-36(42-19-10-11-20-42)39-18-12-17-32(35(43)44)40-37(45)48-22-31-28-15-8-6-13-26(28)27-14-7-9-16-29(27)31/h6-9,13-16,31-32H,10-12,17-22H2,1-5H3,(H,39,41)(H,40,45)(H,43,44)
• InChI Key: OSVRJIWZWQWYQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C2=C1OC(C2)(C)C)C)S(=O)(=O)NC(=NCCCC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)N6CCCC6)C
• Molecular Formula: C38H46N4O7S
• Molecular Weight: 702.9 g/mol

Description

Fmoc-L-Arg(Pyrrolidine)(Pbf)-OH is a peptide-based compound developed for use in research laboratories and biotechnology applications. It is a derivative of the amino acid arginine, with a pyrrolidine ring attached to the β-carbon. This derivative is useful for the synthesis of peptides and for the production of various peptide-based compounds. Fmoc-L-Arg(Pyrrolidine)(Pbf)-OH is also known as Fmoc-Arg-Pyr-Pbf, Fmoc-L-Arg-Pyr-Pbf, and Fmoc-Arg-Pyr-Pbf-OH.

Mechanism of Action

The mechanism of action of Fmoc-L-Arg(Pyrrolidine)(Pbf)-OH is not fully understood. However, it is believed that the pyrrolidine ring attached to the β-carbon of arginine acts as a stabilizing agent, allowing the peptide bond to form between the Fmoc-L-Arg-OH and the pyrrolidine derivative. This peptide bond is then responsible for the formation of the peptide-based compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of Fmoc-L-Arg(Pyrrolidine)(Pbf)-OH have not been extensively studied. However, it has been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of amino acids, such as arginase and ornithine decarboxylase. It has also been shown to have an inhibitory effect on the activity of some peptidases, such as trypsin and chymotrypsin.

Advantages and Limitations for Lab Experiments

The advantages of using Fmoc-L-Arg(Pyrrolidine)(Pbf)-OH in laboratory experiments include its ability to form a peptide bond with a pyrrolidine derivative, its stability, and its ability to be used in a wide range of applications. However, there are some limitations to its use. For example, it is not suitable for the synthesis of peptides with large molecular weights, and it is not suitable for the production of peptide-based drugs.

Future Directions

Future research into the use of Fmoc-L-Arg(Pyrrolidine)(Pbf)-OH should focus on its potential applications in the development of peptide-based drugs, the study of protein-protein interactions, and the production of peptide antibodies. Additionally, further research should be conducted to determine the biochemical and physiological effects of the compound, as well as its limitations in laboratory experiments. Finally, research should be conducted to determine the most efficient and cost-effective methods for its synthesis.

Synthesis Methods

Fmoc-L-Arg(Pyrrolidine)(Pbf)-OH is synthesized by reacting Fmoc-L-Arg-OH with a pyrrolidine derivative, such as 4-methoxybenzyl bromide (Pbf). The reaction is carried out in the presence of a base, such as triethylamine, and a catalyst, such as diisopropylcarbodiimide. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of a peptide bond between the Fmoc-L-Arg-OH and the pyrrolidine derivative.

Scientific Research Applications

Fmoc-L-Arg(Pyrrolidine)(Pbf)-OH has a wide range of applications in scientific research. It has been used in the synthesis of peptides, as well as in the production of peptide-based compounds. It has also been used in the development of peptide-based drugs, in the production of peptide antibodies, and in the study of protein-protein interactions.